Cas no 2098025-94-4 (N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride)

• Product Name: N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• CAS No: 2098025-94-4
• MF: C₁₁H₁₈Cl₂N₄
• MW: 277.193419933319
• CID: 5049055
• Update Time: 2025-05-23

N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• N-pyrimidin-2-yl-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride
• N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride

• Inchi： 1S/C11H16N4.2ClH/c1-4-12-11(13-5-1)15-10-6-8-2-3-9(7-10)14-8;;/h1,4-5,8-10,14H,2-3,6-7H2,(H,12,13,15);2*1H
• InChI Key： NVGYMZSYVOUHNR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2CC(CC1CC2)NC1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 49.8

Additional information on N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride

N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride: A Promising Compound in Medicinal Chemistry

N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride (CAS No. 2098025-94-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, a derivative of 8-azabicyclo[3.2.1]octane, exhibits a diverse range of biological activities, making it a valuable candidate for further research and development.

The core structure of N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride features an 8-azabicyclo[3.2.1]octane ring, which is known for its ability to interact with various biological targets, including receptors and enzymes. The presence of the pyrimidine moiety further enhances its pharmacological profile, contributing to its potential as a lead compound in drug discovery.

Recent studies have highlighted the multifaceted biological activities of N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride. One notable area of research is its interaction with the central nervous system (CNS). Preclinical studies have shown that this compound exhibits potent activity at serotonin receptors, particularly the 5-HT_1A and 5-HT₇ subtypes, which are implicated in various neurological disorders such as depression and anxiety.

In addition to its CNS activity, N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride has demonstrated promising anti-inflammatory properties. In vitro studies have revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration in therapeutic settings. Moreover, its low toxicity profile in animal models supports its safety for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride in various indications. Early phase I trials have shown promising results, with the compound demonstrating good tolerability and a favorable adverse event profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

In conclusion, N-(Pyrimidin-2-y l)-8 -az abicy clo [ 3 . 2 . 1 ] oc tan - 3 - amine dihydrochloride (CAS No. 2098025 -94 -4) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as a valuable asset in the development of novel treatments for various diseases.